Cas no 2138119-69-2 (6-(3-Fluoropiperidin-1-yl)spiro[4.5]decan-8-ol)

• Product Name: 6-(3-Fluoropiperidin-1-yl)spiro[4.5]decan-8-ol
• CAS No: 2138119-69-2
• MF: C₁₅H₂₆FNO
• MW: 255.371448040009
• CID: 6520763
• PubChem ID: 165490984
• Update Time: 2025-06-27

6-(3-Fluoropiperidin-1-yl)spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 6-(3-fluoropiperidin-1-yl)spiro[4.5]decan-8-ol
• 2138119-69-2
• EN300-1161743
• 6-(3-Fluoropiperidin-1-yl)spiro[4.5]decan-8-ol

• Inchi： 1S/C15H26FNO/c16-12-4-3-9-17(11-12)14-10-13(18)5-8-15(14)6-1-2-7-15/h12-14,18H,1-11H2
• InChI Key： LKLOSHNYMJLBET-UHFFFAOYSA-N
• SMILES： FC1CCCN(C1)C1CC(CCC21CCCC2)O

Computed Properties

• Exact Mass: 255.19984261g/mol
• Monoisotopic Mass: 255.19984261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.5Ų

Additional information on 6-(3-Fluoropiperidin-1-yl)spiro[4.5]decan-8-ol

Introduction to 6-(3-Fluoropiperidin-1-yl)spiro[4.5]decan-8-ol (CAS No. 2138119-69-2)

6-(3-Fluoropiperidin-1-yl)spiro[4.5]decan-8-ol is a structurally complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its unique spirocyclic framework and fluorinated piperidine moiety. This compound, identified by the CAS number 2138119-69-2, represents a promising scaffold for the development of novel therapeutic agents. The spirocyclic structure, characterized by a central oxygen atom linking two bicyclic systems, contributes to its rigidity and potential for selective binding interactions with biological targets. Additionally, the presence of a 3-fluoropiperidin-1-yl group introduces a fluorine atom, which is well-known for its ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules.

The synthesis and exploration of 6-(3-fluoropiperidin-1-yl)spiro[4.5]decan-8-ol have been the focus of several recent studies, reflecting its potential in medicinal chemistry. The spirocyclic core is particularly intriguing because it can mimic the conformational flexibility of larger polycyclic systems while maintaining a more manageable molecular weight. This balance makes it an attractive candidate for drug discovery programs targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been a growing interest in fluorinated piperidine derivatives due to their enhanced pharmacokinetic properties. The fluorine atom in 3-fluoropiperidin-1-yl can influence the electronic properties of the molecule, leading to improved binding interactions with biological targets. For instance, fluorine substitution can increase the metabolic stability of drug candidates by preventing unwanted dealkylation or oxidation reactions. Furthermore, the spirocyclic structure in 6-(3-fluoropiperidin-1-yl)spiro[4.5]decan-8-ol can provide steric hindrance that optimizes binding affinity and selectivity. These features make this compound a valuable tool for medicinal chemists seeking to develop next-generation therapeutics.

One of the most compelling aspects of 6-(3-fluoropiperidin-1-yl)spiro[4.5]decan-8-ol is its potential application in the treatment of neurological disorders. Piperidine derivatives are well-documented for their role in modulating neurotransmitter systems, and the spirocyclic scaffold may enhance their ability to cross the blood-brain barrier while maintaining efficacy. Preliminary studies have suggested that compounds with similar structures may interact with serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. The fluorine substituent further enhances these interactions by improving receptor binding affinity.

Another area of interest is the use of 6-(3-fluoropiperidin-1-yl)spiro[4.5]decan-8-ol as a building block for more complex drug candidates. Its rigid spirocyclic core provides a stable platform that can be modified at various positions to introduce additional functional groups or side chains. This versatility allows medicinal chemists to fine-tune physicochemical properties such as solubility, permeability, and metabolic stability. Recent advances in computational chemistry have enabled researchers to predict how structural modifications will affect biological activity, accelerating the drug discovery process.

The synthetic route to 6-(3-fluoropiperidin-1-yl)spiro[4.5]decan-8-ol has also been optimized to ensure high yield and purity. Modern synthetic methodologies emphasize efficiency and sustainability, and recent reports highlight the use of catalytic processes and green chemistry principles to produce this compound more effectively. These advancements not only reduce costs but also minimize environmental impact, aligning with broader industry trends toward sustainable drug development.

In conclusion, 6-(3-fluoropiperidin-1-yl)spiro[4.5]decan-8-ol (CAS No. 2138119-69-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—combining a spirocyclic core with a fluorinated piperidine moiety—make it an attractive scaffold for developing novel therapeutics targeting neurological disorders and other diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery efforts worldwide.